Cas no 2680696-92-6 (5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid)

• Product Name: 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid
• CAS No: 2680696-92-6
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 5647049
• PubChem ID: 165918592
• Update Time: 2025-10-29

5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680696-92-6
• EN300-28274184
• 5-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridazine-4-carboxylic acid
• 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid

• Inchi： 1S/C9H9N3O4/c1-2-3-16-9(15)12-7-5-11-10-4-6(7)8(13)14/h2,4-5H,1,3H2,(H,13,14)(H,10,12,15)
• InChI Key： KWFBGTDSYCJYHL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CN=NC=C1C(=O)O)=O

Computed Properties

• Exact Mass: 223.05930578g/mol
• Monoisotopic Mass: 223.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid

Introduction to 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid (CAS No. 2680696-92-6)

5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid, identified by its CAS number 2680696-92-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class, a heterocyclic aromatic structure that serves as a versatile scaffold in medicinal chemistry. The presence of functional groups such as the carbonylamino and prop-2-en-1-yloxy moieties enhances its reactivity and potential utility in the development of novel therapeutic agents.

The pyridazine core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4, which imparts unique electronic and steric properties to the molecule. These properties make pyridazine derivatives valuable in designing compounds with specific biological activities. The carbonylamino group, specifically, introduces a polarized amide-like functionality that can participate in hydrogen bonding interactions, while the prop-2-en-1-yloxy moiety provides a hydrophobic alkene chain that influences solubility and metabolic stability. Such structural features are often exploited in drug design to optimize pharmacokinetic profiles.

In recent years, there has been growing interest in exploring pyridazine-based compounds for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural motif of 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid has been investigated for its ability to modulate biological pathways by interacting with target proteins or enzymes. For instance, studies have shown that pyridazine derivatives can act as inhibitors of kinases or other enzymes involved in cell signaling cascades, making them promising candidates for anticancer therapies.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The carbonylamino group can be further functionalized through reactions such as amidation or condensation, allowing for the creation of more complex derivatives with tailored biological activities. Additionally, the prop-2-en-1-yloxy moiety can undergo various transformations, including epoxidation or reduction, providing multiple avenues for structural diversification. These synthetic possibilities have made 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid a valuable building block in medicinal chemistry.

Recent research has also highlighted the potential of this compound in addressing emerging therapeutic challenges. For example, studies have demonstrated its efficacy in inhibiting inflammatory pathways by modulating key transcription factors. The ability of 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid to interact with biological targets suggests that it could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis or other inflammatory diseases. Furthermore, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

The pharmacokinetic properties of 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid are also subjects of ongoing investigation. The balance between lipophilicity and polarity provided by the prop-2-en-1-yloxy group and the polar nature of the carbonylamino moiety influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these properties is crucial for developing a compound that can reach therapeutic levels efficiently while minimizing side effects. Computational modeling and experimental studies are being employed to fine-tune these parameters and enhance the drug-like qualities of this molecule.

Another area of interest is the potential application of this compound in combination therapies. Given its ability to interact with multiple biological targets, it may be effective when used alongside other drugs that act on different pathways. Combination therapy has become increasingly important in treating complex diseases such as cancer, where targeting multiple mechanisms simultaneously can lead to better outcomes. Preliminary studies have shown that 5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid can synergize with existing treatments, potentially leading to improved therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyridazine core followed by functionalization at the 4-position with the carbonylamino group and subsequent introduction of the prop-2-en-1-yloxy moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities for both research and commercial purposes.

In conclusion,5-{(prop-2-en-1-yloxy)carbonylamino}pyridazine-4-carboxylic acid (CAS No. 2680696-92-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its biological activities and optimize its pharmacokinetic properties, paving the way for future clinical applications.